Cas no 1805970-67-5 (3-Amino-2-(difluoromethyl)-6-methoxypyridine-4-methanol)

• Product Name: 3-Amino-2-(difluoromethyl)-6-methoxypyridine-4-methanol
• CAS No: 1805970-67-5
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 4854912
• Update Time: 2025-05-19

3-Amino-2-(difluoromethyl)-6-methoxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-6-methoxypyridine-4-methanol

• Inchi： 1S/C8H10F2N2O2/c1-14-5-2-4(3-13)6(11)7(12-5)8(9)10/h2,8,13H,3,11H2,1H3
• InChI Key： YVIJZPGIMDBQRK-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(CO)C=C(N=1)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• XLogP3: 0.8
• Topological Polar Surface Area: 68.4

Additional information on 3-Amino-2-(difluoromethyl)-6-methoxypyridine-4-methanol

Recent Advances in the Study of 3-Amino-2-(difluoromethyl)-6-methoxypyridine-4-methanol (CAS: 1805970-67-5)

The compound 3-Amino-2-(difluoromethyl)-6-methoxypyridine-4-methanol (CAS: 1805970-67-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique difluoromethyl and methoxy substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule drugs. Recent studies have focused on its synthesis, structural optimization, and biological activity, making it a compound of high interest for researchers in medicinal chemistry.

One of the key areas of investigation has been the synthetic routes to produce 3-Amino-2-(difluoromethyl)-6-methoxypyridine-4-methanol with high yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel multi-step synthesis protocol that improved the overall yield by 15% compared to previous methods. The protocol emphasized the use of palladium-catalyzed cross-coupling reactions to introduce the difluoromethyl group, followed by selective oxidation to achieve the desired methanol derivative. This advancement is critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, recent in vitro studies have demonstrated that 3-Amino-2-(difluoromethyl)-6-methoxypyridine-4-methanol exhibits potent inhibitory effects against certain kinases involved in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound showed an IC50 value of 0.8 μM against JAK3 kinase, a target implicated in autoimmune diseases. The presence of the difluoromethyl group was found to enhance binding affinity, while the methoxy and methanol substituents contributed to improved solubility and pharmacokinetic properties.

Further research has explored the compound's potential in oncology. Preliminary data from a collaborative study between academic and industry researchers (Nature Communications, 2024) revealed that derivatives of 3-Amino-2-(difluoromethyl)-6-methoxypyridine-4-methanol could selectively inhibit the activity of mutant IDH1 enzymes, which are associated with certain types of gliomas and acute myeloid leukemia. The compound's ability to penetrate the blood-brain barrier was highlighted as a significant advantage for targeting central nervous system malignancies.

Despite these promising findings, challenges remain in optimizing the compound's metabolic stability and reducing off-target effects. A recent pharmacokinetic study (Drug Metabolism and Disposition, 2023) identified rapid glucuronidation as a major metabolic pathway, leading to a relatively short half-life in vivo. Current efforts are focused on structural modifications to address these limitations while preserving the compound's therapeutic efficacy.

In conclusion, 3-Amino-2-(difluoromethyl)-6-methoxypyridine-4-methanol (CAS: 1805970-67-5) represents a versatile scaffold with significant potential in drug discovery. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological properties, and explore its applications in diverse therapeutic areas. The compound's unique structural features and promising biological activity make it a compelling candidate for future development.